[1S-(1alpha,2beta,5alpha)]-5-(isopropyl)-2-methylcyclohexan-1-ol [1S-(1alpha,2beta,5alpha)]-5-(isopropyl)-2-methylcyclohexan-1-ol (±)-carvomenthol, also known as hexahydrocarvacrol or p-menthan-2-ol, belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on the o-, m-, or p-menthane backbone. P-menthane consists of the cyclohexane ring with a methyl group and a (2-methyl)-propyl group at the 1 and 4 ring position, respectively. The o- and m- menthanes are much rarer, and presumably arise by alkyl migration of p-menthanes (±)-carvomenthol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, (±)-carvomenthol is primarily located in the membrane (predicted from logP) and cytoplasm.
Brand Name: Vulcanchem
CAS No.: 1845-59-6
VCID: VC0157433
InChI: InChI=1S/C10H20O/c1-7(2)9-5-4-8(3)10(11)6-9/h7-11H,4-6H2,1-3H3
SMILES: CC1CCC(CC1O)C(C)C
Molecular Formula: C10H20O
Molecular Weight: 156.26 g/mol

[1S-(1alpha,2beta,5alpha)]-5-(isopropyl)-2-methylcyclohexan-1-ol

CAS No.: 1845-59-6

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VCID: VC0157433

Molecular Formula: C10H20O

Molecular Weight: 156.26 g/mol

[1S-(1alpha,2beta,5alpha)]-5-(isopropyl)-2-methylcyclohexan-1-ol - 1845-59-6

CAS No. 1845-59-6
Product Name [1S-(1alpha,2beta,5alpha)]-5-(isopropyl)-2-methylcyclohexan-1-ol
Molecular Formula C10H20O
Molecular Weight 156.26 g/mol
IUPAC Name 2-methyl-5-propan-2-ylcyclohexan-1-ol
Standard InChI InChI=1S/C10H20O/c1-7(2)9-5-4-8(3)10(11)6-9/h7-11H,4-6H2,1-3H3
Standard InChIKey ULJXKUJMXIVDOY-GUBZILKMSA-N
Isomeric SMILES C[C@H]1CC[C@@H](C[C@@H]1O)C(C)C
SMILES CC1CCC(CC1O)C(C)C
Canonical SMILES CC1CCC(CC1O)C(C)C
Density 0.887-0.893
Description (±)-carvomenthol, also known as hexahydrocarvacrol or p-menthan-2-ol, belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on the o-, m-, or p-menthane backbone. P-menthane consists of the cyclohexane ring with a methyl group and a (2-methyl)-propyl group at the 1 and 4 ring position, respectively. The o- and m- menthanes are much rarer, and presumably arise by alkyl migration of p-menthanes (±)-carvomenthol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, (±)-carvomenthol is primarily located in the membrane (predicted from logP) and cytoplasm.
PubChem Compound 86850
Last Modified Nov 11 2021
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